2-Cyclobutyl-2-hydroxyacetic acid
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Overview
Description
2-Cyclobutyl-2-hydroxyacetic acid is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.143. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Industrial Applications
2-Cyclobutyl-2-hydroxyacetic acid, as a derivative of hydroxyacetic acid, plays a significant role in various industrial applications. It's a bulk fine chemical intermediate used in adhesives, metal cleaning, biodegradable materials, dyeing, and textiles. It also forms a crucial component in personal care products. The synthesis of hydroxyacetic acid, and by extension its derivatives like this compound, involves various routes, each with distinct advantages and applications (Lin Qia, 2014).
Analytical Chemistry and Chiral Separation
In analytical chemistry, this compound enantiomers have been separated by capillary electrophoresis, a technique that is crucial in pharmaceutical and biochemical research. This method uses hydroxypropyl-β-cyclodextrin as a chiral selector, and its application demonstrates the compound's significance in stereochemical analyses and the synthesis of chiral molecules (Wen Jun-feng, 2005).
Organic Chemistry and Synthesis of Derivatives
In the realm of organic chemistry, this compound and its derivatives are central to synthesizing a variety of compounds. For instance, the synthesis of bromomethyl cyclobutane, a compound derived from cyclobutyl formic acid (related to this compound), highlights its application in creating compounds with potential industrial and pharmaceutical significance (D. Hui, 2003).
Advanced Drug Design
Cyclobutyl-containing compounds, including those related to this compound, have increasingly become vital in drug design. Their unique structural properties make them suitable intermediates in synthesizing biomedically relevant materials and as frameworks in drug development. They have found applications in various therapeutic fields, such as cancer treatment, nervous system disorders, and antiviral medications (Shuang Ren et al., 2022).
Safety and Hazards
Future Directions
While specific future directions for 2-Cyclobutyl-2-hydroxyacetic acid are not mentioned in the available resources, it’s worth noting that cyclobutanes are common within modern bioactive compounds and can be found in the structures of at least ten market-approved drugs . This suggests potential future research directions in the field of drug design .
Properties
IUPAC Name |
2-cyclobutyl-2-hydroxyacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c7-5(6(8)9)4-2-1-3-4/h4-5,7H,1-3H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDUASXFZWNGNDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.